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Compound of Interest

Compound Name: Azide-PEG2-MS

Cat. No.: B3109840 Get Quote

Introduction

Azide-PEG2-Ms (2-(2-azidoethoxy)ethyl methanesulfonate) is a heterobifunctional crosslinker

that has become an invaluable tool for researchers, scientists, and drug development

professionals.[1] It incorporates two distinct reactive functionalities at either end of a short,

hydrophilic dietheylene glycol (PEG) spacer.[1] The azide group serves as a handle for

bioorthogonal "click chemistry," while the methanesulfonyl (mesyl) group is an excellent leaving

group for nucleophilic substitution reactions.[1] This dual reactivity, combined with the solubility-

enhancing properties of the PEG spacer, makes Azide-PEG2-Ms a versatile linker for a wide

range of applications, including the synthesis of antibody-drug conjugates (ADCs), Proteolysis

Targeting Chimeras (PROTACs), and the surface functionalization of nanoparticles.[2][3][4]

Core Physicochemical Properties
The fundamental properties of Azide-PEG2-Ms are summarized below. These values are

critical for calculating molar equivalents in reaction protocols, understanding its solubility

characteristics, and ensuring its stability.
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Property Value References

Chemical Name
2-(2-azidoethoxy)ethyl

methanesulfonate
[1]

Synonyms
Ms-PEG2-azide, 5-Azido-3-

oxapentyl methanesulphonate
[1]

CAS Number 176520-23-3 [1][5]

Molecular Formula C₅H₁₁N₃O₄S [1][6]

Molecular Weight 209.22 g/mol [1][6][7]

Appearance Colorless to light yellow liquid [3]

Purity
≥95% - 98% (supplier

dependent)
[1][6][7]

Solubility
Soluble in water, DMSO, DMF,

DCM
[1][8]

Storage Conditions
-20°C for long-term storage

(years)
[1][3][8]

Chemical Structure and Reactivity
The utility of Azide-PEG2-Ms stems from its defined chemical structure, which features two key

reactive groups: the azide and the mesyl group.
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Click Chemistry

Nucleophilic SubstitutionAzide-PEG2-MS

Alkyne / DBCO / BCN
Azide Group

Thiol / Amine

Mesyl Group

Stable Triazole Linkage
CuAAC or SPAAC

Thioether / Amine Linkage
SN2 Reaction

Start

Prepare Thiol-Containing
Protein in Buffer

Combine Protein and Linker
(10-20x Molar Excess)

Dissolve Azide-PEG2-MS
in DMSO/DMF

Incubate at 37°C
for 4-24h

Purify via SEC
or Dialysis

End: Azide-Functionalized
Protein
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Start: Azide-Functionalized
Molecule

Add Alkyne-Payload
(2-5x Molar Excess)

Add CuSO4/Ligand Premix

Add Sodium Ascorbate
to Initiate

Incubate at RT
for 1-4h

Purify Final
Conjugate

End: Final Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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